Cas no 68938-81-8 (Phenol, 2,5-dichloro-,potassium salt (1:1))

Phenol, 2,5-dichloro-,potassium salt (1:1) structure
68938-81-8 structure
Product Name:Phenol, 2,5-dichloro-,potassium salt (1:1)
CAS No:68938-81-8
MF:C6H3Cl2KO
MW:201.091720819473
CID:516000
PubChem ID:23668778
Update Time:2025-04-19

Phenol, 2,5-dichloro-,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,5-dichloro-,potassium salt (1:1)
    • potassium 2,5-dichlorophenolate
    • Phenol, 2,5-dichloro-, potassium salt
    • 2,5-DICHLOROPHENOL POTASSIUM SALT
    • NS00091430
    • Phenol, 2,5-dichloro-, potassium salt (1:1)
    • potassium 2,5-dichloro phenoxide
    • DTXSID3028899
    • Potassium 2,5-dichlorophenoxide
    • 68938-81-8
    • UNII-45A49R9IDR
    • BENZOIC ACIDPHENOL, 2,5-DICHLORO-, POTASSIUM SALT (1:1)
    • EINECS 273-147-3
    • SCHEMBL11323045
    • OKTIHTLOYFRBTK-UHFFFAOYSA-M
    • 45A49R9IDR
    • Q27258824
    • Inchi: 1S/C6H4Cl2O.K/c7-4-1-2-5(8)6(9)3-4;/h1-3,9H;/q;+1/p-1
    • InChI Key: OKTIHTLOYFRBTK-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=CC(=CC=1[O-])Cl

Computed Properties

  • Exact Mass: 199.91989
  • Monoisotopic Mass: 199.9198016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • PSA: 23.06
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